Cas no 1248951-59-8 (1-(2-bromo-4-fluorophenyl)cyclopropan-1-ol)

• Product Name: 1-(2-bromo-4-fluorophenyl)cyclopropan-1-ol
• CAS No: 1248951-59-8
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 5816030
• PubChem ID: 62669880
• Update Time: 2024-01-16

1-(2-bromo-4-fluorophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-(2-bromo-4-fluorophenyl)-
• 1-(2-Bromo-4-fluorophenyl)cyclopropan-1-ol
• SCHEMBL21767687
• AKOS011963947
• CS-0353311
• EN300-1911348
• 1248951-59-8
• 1-(2-bromo-4-fluorophenyl)cyclopropan-1-ol

• Inchi： 1S/C9H8BrFO/c10-8-5-6(11)1-2-7(8)9(12)3-4-9/h1-2,5,12H,3-4H2
• InChI Key： FKXCPUILKFJAAH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2Br)(O)CC1

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.734±0.06 g/cm3(Predicted)
• Boiling Point: 290.9±35.0 °C(Predicted)
• pka: 14.01±0.20(Predicted)